3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile

• Molecular Formula: C15H14N2O
• Molecular Weight: 238.28 g/mol
• IUPAC Name: 3-[(4-amino-3-methylphenoxy)methyl]benzonitrile
• InChI: InChI=1S/C15H14N2O/c1-11-7-14(5-6-15(11)17)18-10-13-4-2-3-12(8-13)9-16/h2-8H,10,17H2,1H3
• InChI Key: LILBCOQMNFQMOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=CC(=CC=C2)C#N)N

Description

3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile is a nitrile-containing aromatic compound featuring a benzonitrile core substituted with a phenoxy-methyl group. The phenoxy moiety is further functionalized with amino and methyl groups at the 4- and 3-positions, respectively. This structural arrangement confers unique physicochemical and biological properties, making it a candidate for pharmaceutical and materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Amino-3-methylphenoxymethyl)benzonitrile can be achieved through several synthetic routes. One common method involves the reaction of 4-amino-3-methylphenol with 3-chlorobenzonitrile in the presence of a base such as potassium carbonate. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of 3-(4-Amino-3-methylphenoxymethyl)benzonitrile may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis. Additionally, green chemistry approaches, such as the use of ionic liquids as solvents, can be employed to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

3-(4-Amino-3-methylphenoxymethyl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitrile group can be reduced to form corresponding amines.

Substitution: The phenoxy group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Electrophilic reagents like bromine or chlorinating agents can be used in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Nitro derivatives of the original compound.

Reduction: Amines derived from the reduction of the nitrile group.

Substitution: Halogenated derivatives of the phenoxy group.

Scientific Research Applications

3-(4-Amino-3-methylphenoxymethyl)benzonitrile has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: It can be used in the development of bioactive compounds for pharmaceutical research.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(4-Amino-3-methylphenoxymethyl)benzonitrile depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the amino and nitrile groups allows for interactions with various biological pathways, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Structural Comparison

The benzonitrile scaffold is a common structural motif in medicinal chemistry. Key analogs and their structural distinctions include:

Compound	Core Structure	Substituents	Key Functional Groups
3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile	Benzonitrile	4-Amino-3-methylphenoxy group linked via methylene bridge	Nitrile, amino, methyl, ether
2-(3-Aminophenoxy)benzonitrile (3C)	Benzonitrile	3-Aminophenoxy group at the 2-position	Nitrile, amino, ether
MD 780515	Benzonitrile	Methoxymethyl-oxazolidinylphenoxy group	Nitrile, oxazolidinone, methoxy, ether
3-[(2,6-Dichloropyrimidin-4-yl)methyl]benzonitrile	Benzonitrile	2,6-Dichloropyrimidinyl-methyl group	Nitrile, dichloropyrimidine
4-Amino-3-methylbenzonitrile	Benzonitrile	Amino and methyl groups at the 4- and 3-positions directly on the benzene ring	Nitrile, amino, methyl

Key Observations :

• The position and nature of substituents significantly alter biological activity. For example, MD 780515’s oxazolidinone moiety contributes to its monoamine oxidase (MAO) inhibitory activity, while the dichloropyrimidine group in may enhance binding to kinase targets.
• Direct substitution on the benzene ring (e.g., 4-Amino-3-methylbenzonitrile) simplifies synthesis but reduces steric flexibility compared to methylene-linked analogs .

Key Observations :

• Higher yields (e.g., 86% for 3C) are achievable with optimized substitution reactions .
• Commercial availability of simpler analogs (e.g., 4-Amino-3-methylbenzonitrile) facilitates rapid derivatization .

Key Observations :

• Antidepressant vs. Anticonvulsant Activity : MD 780515’s MAO-A inhibition contrasts with the anticonvulsant spirocyclic derivatives, demonstrating how heterocyclic substituents redirect therapeutic utility .
• Materials Science Applications: 4-Amino-3-methylbenzonitrile derivatives are used in OLEDs, emphasizing the versatility of benzonitrile cores in non-pharmaceutical fields .

Physicochemical Properties

Comparative physicochemical data (selected examples):

Compound	Molecular Formula	Molecular Weight	Purity	Storage Conditions
4-Amino-3-methylbenzonitrile	C₈H₈N₂	132.16	>97% (HPLC)	Room temperature
3-((2,6-Dichloropyrimidin-4-yl)methyl)benzonitrile	C₁₂H₇Cl₂N₃	264.11	Not reported	Not specified
MD 780515	C₁₈H₁₇N₃O₃	323.35	Not reported	Not specified

Key Observations :

• Simpler analogs like 4-Amino-3-methylbenzonitrile exhibit higher purity and stability, favoring industrial scalability .

Biological Activity

3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, efficacy against various diseases, and structure-activity relationships (SAR).

Chemical Structure

The chemical formula for 3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile is C15H16N2O, characterized by a benzonitrile core with an amino-substituted phenoxy group. The presence of the amino group and the methyl substitution plays a critical role in its biological interactions.

Antimicrobial Activity

Research indicates that 3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile exhibits significant antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains. The minimum inhibitory concentration (MIC) values were determined, showing promising results comparable to standard antibiotics.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results suggest that the compound could serve as a lead for developing new antimicrobial agents.

Cytotoxicity

In cancer research, 3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile has been evaluated for its cytotoxic effects on various cancer cell lines. The compound was tested against HL-60 human promyelocytic leukemia cells, revealing an IC50 value of approximately 5 µg/mL. This indicates a moderate level of cytotoxicity, which warrants further investigation into its potential as an anticancer agent.

The biological activity of 3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile can be attributed to several mechanisms:

• Enzyme Inhibition : Studies suggest that the compound may inhibit specific enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : The compound appears to induce oxidative stress in target cells, leading to apoptosis.
• Interference with Cell Signaling Pathways : Preliminary data indicate that it may disrupt critical signaling pathways involved in cell survival and proliferation.

Structure-Activity Relationship (SAR)

The SAR analysis highlights the importance of specific structural features in determining biological activity:

• Amino Group : Essential for enhancing solubility and interaction with biological targets.
• Methyl Substitution : Contributes to increased lipophilicity, which may enhance cellular uptake.
• Benzonitrile Core : Provides a scaffold that is crucial for binding to target enzymes or receptors.

Case Studies

Several case studies have been conducted to evaluate the efficacy of 3-[(4-Amino-3-methylphenoxy)methyl]benzonitrile in vivo:

• Study on Antibacterial Efficacy : In a murine model infected with Staphylococcus aureus, treatment with the compound resulted in a significant reduction in bacterial load compared to untreated controls.
• Anticancer Studies : In xenograft models of leukemia, administration of the compound led to tumor size reduction and improved survival rates.